Cas no 2229518-54-9 (2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid
• CAS No: 2229518-54-9
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6465765
• PubChem ID: 165844595
• Update Time: 2025-10-24

2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid
• 2229518-54-9
• EN300-1735916

• Inchi： 1S/C11H14O5/c1-11(2,10(15)16)5-7-8(13)3-6(12)4-9(7)14/h3-4,12-14H,5H2,1-2H3,(H,15,16)
• InChI Key： UGSJJGPKQXNRTD-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C(=CC(=CC=1O)O)O)=O

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 98Ų

Additional information on 2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid

2,2-Dimethyl-3-(2,4,6-Trihydroxyphenyl)Propanoic Acid: A Comprehensive Overview

2,2-Dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid, commonly referred to by its CAS number CAS No. 2229518-54-9, is a compound of significant interest in the fields of chemistry and biochemistry. This compound is characterized by its unique structure, which combines a propanoic acid backbone with a substituted phenyl group. The presence of multiple hydroxyl groups on the aromatic ring and the methyl substituents on the propanoic acid moiety contribute to its distinctive chemical properties and biological activity.

The compound's structure has been extensively studied in recent years, with researchers focusing on its potential applications in drug development and material science. The hydroxyl groups on the phenyl ring are particularly important, as they can participate in hydrogen bonding and other intermolecular interactions. This makes the compound a promising candidate for use in creating bioactive molecules with specific therapeutic properties.

Recent studies have highlighted the role of 2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid in antioxidant activity. The hydroxyl groups on the phenyl ring are known to scavenge free radicals, making this compound a potential ingredient in skincare products and dietary supplements aimed at combating oxidative stress. Additionally, the compound has shown promise in modulating cellular signaling pathways, which could have implications for the treatment of chronic diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, researchers have developed several methods to produce CAS No. 2229518-54-9 efficiently. These methods often involve multi-step organic reactions, including oxidation and coupling reactions. The choice of synthesis pathway depends on the desired purity and scale of production. Recent advancements in catalytic techniques have further enhanced the yield and selectivity of these reactions.

The compound's solubility and stability are also critical factors influencing its application. Studies have shown that 2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid exhibits good solubility in polar solvents due to its hydrophilic groups. This property is advantageous for its use in aqueous-based formulations. Furthermore, its stability under various pH conditions makes it suitable for applications in both acidic and neutral environments.

Beyond its chemical properties, the compound has garnered attention for its potential role in food science. Its ability to act as a natural preservative has been explored in recent research studies. The phenolic hydroxyl groups contribute to antimicrobial activity, which could extend the shelf life of food products without relying on synthetic additives.

In conclusion, CAS No. 2229518-54-9, or 2,2-dimethyl-3-(2,4,6-trihydroxyphenyl)propanoic acid, is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and bioactive properties make it a valuable subject for ongoing research efforts aimed at harnessing its full potential.